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Compound of Interest

Compound Name:
2-[(2-Chlorophenyl)amino]acetic

acid

Cat. No.: B1347311 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-[(2-Chlorophenyl)amino]acetic acid, also known as N-(2-chlorophenyl)glycine, is a

derivative of the simplest amino acid, glycine. This compound and its structural analogs are of

significant interest in medicinal chemistry and drug development, primarily serving as versatile

building blocks for the synthesis of more complex bioactive molecules. Its structure, featuring a

substituted aromatic ring linked to an amino acid moiety, provides a scaffold for the

development of compounds with a wide range of pharmacological activities. This technical

guide provides a comprehensive overview of the fundamental properties, synthesis, and

analytical characterization of 2-[(2-Chlorophenyl)amino]acetic acid.

Chemical and Physical Properties
The basic chemical and physical properties of 2-[(2-Chlorophenyl)amino]acetic acid are

summarized in the table below. It is important to distinguish this compound from its isomer, 2-

amino-2-(2-chlorophenyl)acetic acid, as they possess different physical and chemical

characteristics.
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Property Value Source

Molecular Formula C₈H₈ClNO₂ [1][2][3]

Molecular Weight 185.61 g/mol [1][2][3]

IUPAC Name
2-[(2-

chlorophenyl)amino]acetic acid
N/A

Synonyms N-(2-chlorophenyl)glycine [2][4]

CAS Number 141196-64-7 (for DL form) [1][3][5][6][7][8]

Appearance
White to off-white crystalline

powder
[6]

Melting Point 170-172 °C [4]

Boiling Point

Data not available for N-(2-

chlorophenyl)glycine. The

isomeric compound, DL-2-(2-

Chlorophenyl)glycine, has a

predicted boiling point of 318.8

°C at 760 mmHg.

[1][2]

Solubility

Slightly soluble in water;

Soluble in polar organic

solvents such as DMSO and

methanol.

[6]

pKa

A predicted pKa value for the

carboxylic acid group is

approximately 1.69. However,

experimental data is not

readily available.

[2]

Synthesis
A common and efficient method for the synthesis of N-aryl glycines, including 2-[(2-
Chlorophenyl)amino]acetic acid, is through a copper-catalyzed Ullmann-type condensation

reaction or via the rearrangement of 2-chloro-N-aryl acetamides.
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Experimental Protocol: Synthesis via Rearrangement of
2-chloro-N-(2-chlorophenyl)acetamide
This one-pot, two-step procedure involves the initial formation of an intermediate, 1,4-bis(2-

chlorophenyl)piperazine-2,5-dione, followed by its cleavage to yield the desired N-(2-

chlorophenyl)glycine.[4]

Materials:

2-chloro-N-(2-chlorophenyl)acetamide

Acetonitrile (CH₃CN)

Potassium hydroxide (KOH)

Copper(II) chloride dihydrate (CuCl₂·2H₂O)

Ethanol (EtOH)

Standard laboratory glassware

Reflux condenser

Magnetic stirrer with heating plate

Rotary evaporator

Thin-layer chromatography (TLC) apparatus

Procedure:

Step 1: Formation of the Piperazine-2,5-dione Intermediate

In a round-bottom flask, dissolve 2-chloro-N-(2-chlorophenyl)acetamide (1.0 mmol) in

acetonitrile (10 mL).

To this solution, add potassium hydroxide (0.06 g, 1.1 mmol) and copper(II) chloride

dihydrate (0.18 g, 1.1 mmol).
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Stir the resulting mixture in an oil bath at reflux temperature for 30 minutes.

Monitor the reaction progress by thin-layer chromatography (TLC).

Step 2: Cleavage to N-(2-chlorophenyl)glycine

After the initial reaction is complete, evaporate the acetonitrile under reduced pressure

using a rotary evaporator.

To the residue, add a solution of potassium hydroxide (0.14 g, 2.5 mmol) in ethanol (10

mL).

Reflux the reaction mixture for an additional hour.

Upon completion, the desired N-(2-chlorophenyl)glycine can be isolated and purified using

standard laboratory techniques such as crystallization.

Step 1: Intermediate Formation

Step 2: Cleavage

2-chloro-N-(2-chlorophenyl)acetamide KOH, CuCl₂·2H₂O
in Acetonitrile (reflux, 30 min) 1,4-bis(2-chlorophenyl)piperazine-2,5-dione

KOH in Ethanol
(reflux, 1 hr) 2-[(2-Chlorophenyl)amino]acetic acid

Click to download full resolution via product page

Caption: Synthesis of 2-[(2-Chlorophenyl)amino]acetic acid.

Applications in Drug Development
While 2-[(2-Chlorophenyl)amino]acetic acid itself may not be a therapeutic agent, its

structural motif is present in several important pharmaceuticals. It serves as a crucial

intermediate in the synthesis of various active pharmaceutical ingredients (APIs).
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A notable example of a structurally related and commercially significant drug is Diclofenac, a

widely used nonsteroidal anti-inflammatory drug (NSAID). The synthesis of diclofenac involves

the coupling of 2,6-dichloroaniline with a phenylacetic acid derivative, highlighting the

importance of the N-phenylglycine scaffold in the development of anti-inflammatory agents.

Furthermore, the isomeric compound, DL-2-(2-Chlorophenyl)glycine, is a key intermediate in

the synthesis of the antiplatelet drug Clopidogrel.[1][2][3][5][9] This underscores the value of

chlorophenylglycine derivatives as versatile starting materials in the pharmaceutical industry.

2-[(2-Chlorophenyl)amino]acetic acid
(N-phenylglycine scaffold)

Pharmaceutical Intermediates

serves as

Active Pharmaceutical Ingredients (APIs)

are precursors to

Diclofenac (NSAID)

e.g.

Other Bioactive Molecules

Click to download full resolution via product page

Caption: Role in drug development.

Spectroscopic Analysis
The structural elucidation of 2-[(2-Chlorophenyl)amino]acetic acid relies on standard

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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¹H NMR (400 MHz, DMSO-d₆):

δ 7.27 (s, 1H): NH proton.

δ 7.22–7.15 (m, 1H): Aromatic proton.

δ 7.01–7.08 (m, 1H): Aromatic proton.

δ 6.57 (d, J = 5.6 Hz, 1H): Aromatic proton.

δ 6.44–6.49 (m, 1H): Aromatic proton.

δ 3.83 (s, 2H): CH₂ protons of the acetic acid moiety.[4]

¹³C NMR (100 MHz, DMSO-d₆):

δ 172.30: Carbonyl carbon (C=O).

δ 143.71, 129.80, 128.14, 117.97, 117.20, 111.53: Aromatic carbons.

δ 44.52: Methylene carbon (CH₂).[4]

Experimental Protocol: NMR Analysis
Objective: To obtain ¹H and ¹³C NMR spectra for structural confirmation.

Materials:

Sample of 2-[(2-Chlorophenyl)amino]acetic acid

Deuterated solvent (e.g., DMSO-d₆)

5 mm NMR tube

NMR spectrometer (e.g., 400 MHz)

Procedure:

Sample Preparation:
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Dissolve approximately 5-10 mg of the purified compound in about 0.6-0.7 mL of DMSO-d₆

in a clean, dry NMR tube.

Ensure the sample is fully dissolved; gentle vortexing or sonication can be used if

necessary.

Data Acquisition:

Place the NMR tube in the spectrometer.

Acquire the ¹H spectrum using a standard single-pulse experiment. Typical parameters

include a sufficient number of scans to achieve a good signal-to-noise ratio.

Acquire the ¹³C spectrum using a proton-decoupled pulse sequence.

Data Processing:

Process the raw data (Fourier transform, phase correction, and baseline correction) to

obtain the final spectra.

Calibrate the chemical shifts using the residual solvent peak as a reference.

Infrared (IR) Spectroscopy
The IR spectrum of N-aryl glycines will show characteristic absorption bands for the different

functional groups present in the molecule.

Expected Characteristic Absorptions:

~3400-2500 cm⁻¹ (broad): O-H stretch of the carboxylic acid, often overlapping with the N-H

stretch.

~3300-3400 cm⁻¹: N-H stretch of the secondary amine.

~1700-1725 cm⁻¹: C=O stretch of the carboxylic acid.

~1600, ~1500, ~1450 cm⁻¹: C=C stretching vibrations of the aromatic ring.

~750 cm⁻¹: C-Cl stretch.
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Mass Spectrometry (MS)
High-resolution mass spectrometry (HRMS) using electrospray ionization (ESI) can be used to

confirm the molecular formula. For 2-[(2-Chlorophenyl)amino]acetic acid, the expected mass

for the protonated molecule [M+H]⁺ would be approximately 186.0322.[4]
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Caption: General experimental workflow.
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Safety and Handling
2-[(2-Chlorophenyl)amino]acetic acid and its isomers are classified as hazardous

substances. The following safety precautions should be observed:

Causes skin irritation (H315).[10]

Causes serious eye irritation (H319).[10]

May cause respiratory irritation (H335).[10]

Handling:

Handle in a well-ventilated place.[5]

Wear suitable protective clothing, gloves, and eye/face protection.[10][11]

Avoid formation of dust and aerosols.[5][10]

Avoid contact with skin and eyes.[5][11]

Storage:

Store in a cool, dry, and well-ventilated place.[5][6]

Keep the container tightly closed.[5][6]

Conclusion
2-[(2-Chlorophenyl)amino]acetic acid is a valuable building block in organic synthesis,

particularly for the development of pharmaceutical compounds. Its synthesis is achievable

through established methods, and its structure can be readily confirmed using standard

spectroscopic techniques. While its direct biological activity is not extensively documented, its

importance as a precursor to well-known drugs highlights its significance in medicinal

chemistry. Further research into the biological properties of derivatives of 2-[(2-
Chlorophenyl)amino]acetic acid could lead to the discovery of new therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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